Cas no 913835-43-5 ((4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride)

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride is a boronic acid derivative featuring a piperazine carboxamide moiety, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its boronic acid group enables Suzuki-Miyaura cross-coupling reactions, facilitating the construction of biaryl structures, while the 4-methylpiperazine component enhances solubility and bioavailability. The hydrochloride salt form improves stability and handling. This compound is particularly useful in pharmaceutical research, serving as a building block for kinase inhibitors and other bioactive molecules. Its well-defined structure and reactivity profile make it a reliable choice for targeted synthesis applications.
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride structure
913835-43-5 structure
Product Name:(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride
CAS No:913835-43-5
MF:C12H18BClN2O3
MW:284.546922206879
MDL:MFCD23099559
CID:802834
Update Time:2025-08-04

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride
    • 4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride
    • (4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride
    • [4-(4-methylpiperazine-1-carbonyl)phenyl]boronic acid,hydrochloride
    • Boronicacid, B-[4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]-, hydrochloride (1:1)
    • N-4-Methylpiperazinyl 4-boronobenzamide, HCl
    • Boronic acid, [4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]-, monohydrochloride (9CI)
    • 4-(4-Methylpiperazine-1-carbonyl)phenylboronic acid hydrochloride
    • 1-(4-Boronobenzoyl)-4-methylpiperazine hydrochloride, (4-Boronophenyl)(4-methylpiperazin-1-yl)methanone hydrochloride
    • 4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronicacidhydrochloride95%
    • 4-(4-Methylpiperazine-1-carbonyl)benzeneboronic acid hydrochloride, 95%
    • 4-(4-METHYLPIPERAZINE-1-CARBONYL)PHENYLBORONIC ACID, HCL
    • 4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride
    • MDL: MFCD23099559
    • Inchi: 1S/C12H17BN2O3.ClH/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(5-3-10)13(17)18;/h2-5,17-18H,6-9H2,1H3;1H
    • InChI Key: OUEWYSQRULKJEQ-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C)CC1)(C1C=CC(B(O)O)=CC=1)=O.Cl

Computed Properties

  • Exact Mass: 284.11000
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: 187-189℃
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 64.01000
  • LogP: -0.56820
  • Vapor Pressure: Not available

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR5965-1g
4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride
913835-43-5 95%
1g
£185.00 2024-05-26
Matrix Scientific
092490-250mg
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride, 95+%
913835-43-5 95+%
250mg
$224.00 2023-09-10
Matrix Scientific
092490-1g
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride, 95+%
913835-43-5 95+%
1g
$496.00 2023-09-10
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53296-1g
4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride, 95%
913835-43-5 95%
1g
¥6945.00 2023-02-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53296-250mg
4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride, 95%
913835-43-5 95%
250mg
¥2168.00 2023-02-15
Chemenu
CM136015-250mg
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride
913835-43-5 95%
250mg
$129 2024-07-20
Chemenu
CM136015-1g
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride
913835-43-5 95%
1g
$292 2024-07-20
Chemenu
CM136015-5g
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride
913835-43-5 95%
5g
$873 2024-07-20
abcr
AB246564-1 g
4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride; 95%
913835-43-5
1g
€314.00 2023-04-27
ChemScence
CS-0176085-250mg
(4-(4-methylpiperazine-1-carbonyl)phenyl)boronic acid hydrochloride
913835-43-5
250mg
$80.0 2022-04-26

Additional information on (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride

Comprehensive Overview of (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5)

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5) is a boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its boronic acid functional group and piperazine moiety, is widely utilized in cross-coupling reactions, particularly in Suzuki-Miyaura reactions, which are pivotal in drug discovery and material science. The presence of the hydrochloride salt enhances its solubility and stability, making it a preferred choice for researchers.

The compound's unique structure, featuring a carbamoyl linker and a 4-methylpiperazine group, contributes to its versatility in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and protease inhibitors, aligning with the growing interest in targeted therapies for diseases such as cancer and autoimmune disorders. The boronic acid moiety also plays a critical role in the development of PET imaging agents, a hot topic in diagnostic research.

In the context of AI-driven drug discovery, (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride has garnered attention due to its compatibility with high-throughput screening and computational modeling. Researchers frequently search for "boronic acid derivatives in drug design" or "piperazine-based compounds in pharmaceuticals," reflecting the compound's relevance in modern therapeutic development. Its CAS No. 913835-43-5 is often cited in patents and scientific literature, underscoring its industrial importance.

From a synthetic perspective, this compound is valued for its role in C-C bond formation and bioconjugation. The hydrochloride form ensures better handling and storage, addressing common challenges in laboratory settings. Additionally, its application in click chemistry and metal-catalyzed reactions has been explored, further expanding its utility in diverse chemical transformations.

Environmental and regulatory considerations are also critical when discussing (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safety. The compound's biodegradability and eco-toxicity profile are subjects of ongoing research, particularly as the pharmaceutical industry moves toward green chemistry principles.

In summary, (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5) is a multifaceted compound with broad applications in drug development, diagnostics, and synthetic chemistry. Its structural features and functional groups make it a valuable tool for researchers exploring targeted therapies, molecular imaging, and sustainable synthesis. As the demand for innovative pharmaceutical intermediates grows, this compound is poised to remain a key player in advancing scientific discovery.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd